Cas no 104588-08-1 (N-[1-(2-phenylethyl)piperidin-4-yl]-1,3-benzoxazol-2-amine)

• Product Name: N-[1-(2-phenylethyl)piperidin-4-yl]-1,3-benzoxazol-2-amine
• CAS No: 104588-08-1
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 1144014
• PubChem ID: 14467951
• Update Time: 2025-04-20

N-[1-(2-phenylethyl)piperidin-4-yl]-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-phenylethyl)piperidin-4-yl]-1,3-benzoxazol-2-amine
• DTXSID70560661
• 104588-08-1

• Inchi： 1S/C20H23N3O/c1-2-6-16(7-3-1)10-13-23-14-11-17(12-15-23)21-20-22-18-8-4-5-9-19(18)24-20/h1-9,17H,10-15H2,(H,21,22)
• InChI Key： WEFNHDJXHBOPEL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1NC1CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 321.18429
• Monoisotopic Mass: 321.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 41.3
• LogP: 3.30660